Carbon nanotubes enhanced Seebeck coefficient and power factor of rutile TiO2
Physical Chemistry Chemical Physics Pub Date: 2015-02-16 DOI: 10.1039/C4CP05468G
Abstract
The Seebeck coefficient, according to Ioffe's approximation, is inversely proportional to carrier density and decreases with doping. Herein, we find that the incorporation of multi-walled carbon nanotubes into rutile TiO2 improves the electrical conductivity and Seebeck coefficient at a low filling fraction of tubes; moreover, the former was due to the lengthening of the mean free path and doping modified carrier mobility for the latter. Tube-oxide mixing also causes significant phonon drag at the interfaces and the reduced thermal conductivity was verified by the promoted figure of merit.
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Journal Name：Physical Chemistry Chemical Physics
Research Products
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CAS no.: 19394-61-7
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CAS no.: 126840-22-0
